Cas no 1805274-26-3 (Ethyl 5-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 5-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805274-26-3
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4873858
• Update Time: 2025-05-23

Ethyl 5-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-8(17)3-7-6(4-12)5-16-10(13)9(7)11(14)15/h5,11H,2-4H2,1H3
• InChI Key： UOSMRZFUUNBHGU-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)F)=C1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate

Ethyl 5-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Ethyl 5-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate, with CAS No. 1805274-26-3, is a complex organic compound that has garnered significant attention in the field of heterocyclic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with multiple functional groups: a bromomethyl group at position 5, a chlorine atom at position 2, a difluoromethyl group at position 3, and an ethyl acetate group at position 4. These substituents impart unique chemical properties and reactivity to the molecule.

The synthesis of Ethyl 5-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate involves a series of multi-step reactions, including nucleophilic substitution, electrophilic substitution, and acetylation. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most intriguing aspects of this compound is its potential application in the field of pesticide development. Pyridine derivatives are known for their ability to inhibit key enzymes in pests, making them effective candidates for insecticides and fungicides. Studies have shown that Ethyl 5-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate exhibits potent activity against several agricultural pests, including aphids and fungal pathogens. Its unique combination of substituents enhances its bioavailability and stability in various environmental conditions.

In addition to its pesticidal properties, this compound has also been investigated for its potential in medicinal chemistry. Pyridine derivatives are often used as scaffolds for drug design due to their ability to interact with biological targets such as proteins and nucleic acids. Recent research has focused on modifying the substituents on the pyridine ring to enhance the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Preliminary studies suggest that Ethyl 5-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate has promising therapeutic potential in treating infectious diseases caused by bacteria and viruses.

The environmental impact of Ethyl 5-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate is another critical area of research. As concerns about chemical pollution grow, scientists are increasingly focused on understanding how such compounds behave in natural ecosystems. Studies have shown that this compound undergoes rapid degradation under sunlight exposure, reducing its persistence in the environment. However, further research is needed to assess its long-term effects on non-target organisms and soil microbiota.

In conclusion, Ethyl 5-(bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1805274-26-3) represents a significant advancement in the field of organic synthesis and application development. Its unique structure and functional groups make it a versatile compound with potential applications in agriculture, medicine, and environmental science. As researchers continue to explore its properties and optimize its synthesis, this compound is poised to play an increasingly important role in addressing global challenges related to food security, human health, and sustainable development.